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Compound of Interest

Compound Name: Cobalt bromide, hexahydrate

Cat. No.: B1515819

Technical Support Center: Cobalt Bromide
Hexahydrate

This technical support center provides essential information for researchers, scientists, and
drug development professionals working with cobalt bromide hexahydrate. Below you will find
frequently asked questions and troubleshooting guides to ensure the stability and proper
handling of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for cobalt bromide hexahydrate?

Al: Cobalt bromide hexahydrate should be stored in a tightly sealed container in a dry, cool,
and well-ventilated area, protected from direct light and moisture.[1][2][3] The recommended
storage temperature is ambient room temperature.[1][2]

Q2: What is the physical appearance of fresh cobalt bromide hexahydrate?

A2: Cobalt bromide hexahydrate typically appears as red-purple or reddish-violet crystals or
powder.[4] Any significant deviation from this appearance may indicate degradation or
contamination.

Q3: Is cobalt bromide hexahydrate sensitive to moisture?
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A3: Yes, it is a hygroscopic compound, meaning it readily absorbs moisture from the
atmosphere.[2][3][4][5] Exposure to humid air can lead to deliquescence, where the solid
dissolves in the absorbed water.

Q4: What happens when cobalt bromide hexahydrate is heated?

A4: Upon heating, cobalt bromide hexahydrate loses its water of crystallization in stages. At
100°C, it transforms into the dihydrate (CoBrz2-2H20), and further heating to 130°C yields the
anhydrous form (CoBrz), which is green.[4] At even higher temperatures, it can decompose to
form cobalt(l1,111) oxide and bromine vapor.[4]

Q5: What are the known incompatibilities of cobalt bromide hexahydrate?

A5: Cobalt bromide hexahydrate is incompatible with strong oxidizing agents and metals.[2][3]
Contact with these substances should be avoided to prevent hazardous reactions.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Color change from red-purple
to a wet, darker appearance or

clumping.

Absorption of atmospheric
moisture due to improper

storage.

Discard the affected reagent
as the exact water content is
unknown, which can affect
stoichiometry. Ensure
containers are tightly sealed
and consider storing in a

desiccator.

The compound appears

greenish.

Partial or complete
dehydration to the anhydrous
form due to exposure to high

temperatures.

If the material has not been
exposed to contaminants, it
may be possible to rehydrate
it. However, for quantitative
applications, it is best to use a

fresh, properly stored sample.

Inconsistent reaction yields or
rates when using the

compound as a catalyst.

The water of hydration can
influence catalytic activity.
Variations in the hydration
state of the cobalt bromide will
affect its effective

concentration.

Use a fresh, properly stored
batch of cobalt bromide
hexahydrate. For highly
sensitive reactions, consider
using the anhydrous form and
adding a controlled amount of

water if necessary.

Difficulty dissolving the
compound completely in a

non-aqueous solvent.

The presence of excess water
from deliquescence can affect
solubility in some organic

solvents.

Use a fresh, dry sample.
Ensure your solvent is also

anhydrous.

Data Presentation

Physical and Chemical Properties of Cobalt Bromide Hexahydrate
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Property

Value

Chemical Formula

CoBr2:6H20

Molecular Weight 326.74 g/mol [4]

Appearance Red-purple crystalline solid[4]
Melting Point 47 °C[1]

Density 2.46 g/leme[1][4]

Solubility in Water (20 °C)

113.2 g/100 mLJ[4]

Thermal Decomposition Stages

Temperature Event

Loses four water molecules to form
100 °C

CoBr2-2H20[4]

Loses remaining water to form anhydrous
130 °C

CoBrz[4]

Decomposition to cobalt(ll,1ll) oxide and
>130 °C

bromine vapor[4]

Experimental Protocols

Protocol: Determination of Water Content by Thermogravimetric Analysis (TGA)

This protocol outlines a general procedure for determining the water of hydration in cobalt

bromide hexahydrate using TGA, which is a common method for assessing the stability of

hydrated salts.

e Instrument Preparation:

o Ensure the TGA instrument is calibrated according to the manufacturer's specifications.

o Set up a dry nitrogen purge gas to flow through the furnace.
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e Sample Preparation:

o Carefully weigh approximately 5-10 mg of the cobalt bromide hexahydrate sample into a
TGA pan.

o Record the exact weight.

e TGA Analysis:

o Place the sample pan in the TGA furnace.

o Heat the sample from ambient temperature (e.g., 25 °C) to 200 °C at a controlled rate
(e.g., 10 °C/min).

o Continuously record the sample weight as a function of temperature.

e Data Analysis:

[¢]

Analyze the resulting TGA curve (weight % vs. temperature).

o The first major weight loss step, concluding around 100-120 °C, corresponds to the loss of
four water molecules.

o The second weight loss step, concluding around 130-150 °C, corresponds to the loss of
the remaining two water molecules.

o Calculate the percentage weight loss for each step and compare it to the theoretical
percentage of water in cobalt bromide hexahydrate to assess its purity and hydration
state.

Visualizations
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Caption: Recommended workflow for handling and storing cobalt bromide hexahydrate.
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Caption: A logical diagram for troubleshooting common issues with cobalt bromide
hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Stability and storage conditions for cobalt bromide
hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15158194#stability-and-storage-conditions-for-cobalt-
bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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